2,3,3a,4,6,7-Hexahydro-1H-pyrano[3,4-c]pyrrol-7a-yl(piperidin-1-yl)methanone;hydrochloride

• IUPAC Name: 2,3,3a,4,6,7-hexahydro-1H-pyrano[3,4-c]pyrrol-7a-yl(piperidin-1-yl)methanone;hydrochloride
• InChI: InChI=1S/C13H22N2O2.ClH/c16-12(15-5-2-1-3-6-15)13-4-7-17-9-11(13)8-14-10-13;/h11,14H,1-10H2;1H
• InChI Key: OUPPDPBIRXBNEY-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C23CCOCC2CNC3.Cl
• Molecular Formula: C13H23ClN2O2
• Molecular Weight: 274.79 g/mol
• CAS No.: 2241142-02-7

Description

2,3,3a,4,6,7-Hexahydro-1H-pyrano[3,4-c]pyrrol-7a-yl(piperidin-1-yl)methanone;hydrochloride is a useful research compound. Its molecular formula is C13H23ClN2O2 and its molecular weight is 274.79. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Techniques : A study detailed a synthesis method using piperidine-4-carboxylic acid and ethyl carbonochloridate, showing a reasonable overall yield of 62.4%. This process involved amidation, Friedel-crafts acylation, and hydration, highlighting the compound's synthesis feasibility (Zheng Rui, 2010).

• Molecular Interaction Analysis : Research on a related compound showed its interaction with the CB1 cannabinoid receptor. The study used molecular orbital methods for conformational analysis, indicating its potential use in receptor-binding studies (J. Shim et al., 2002).

• Challenges in Heterocycle Synthesis : A study reported a synthesis method for a similar compound, addressing challenges in synthesizing heterocycles containing both piperidine and pyridine rings. This indicates the compound's relevance in organic synthesis research (Qun‐Zheng Zhang et al., 2020).

Pharmacological Applications

• Vasorelaxant Properties : A study reported the synthesis of analogous compounds exhibiting vasorelaxant properties, suggesting potential cardiovascular applications (A. S. Girgis et al., 2011).

• Antimicrobial and Phytotoxic Screening : Pyrazoline derivatives, structurally related to the compound, were synthesized and shown to have significant antimicrobial activities. This suggests potential applications in antimicrobial research (Amara Mumtaz et al., 2015).

Formulation and Delivery

• Solution Formulation Development : Research on a related compound involved developing a precipitation-resistant solution formulation for early toxicology and clinical studies, indicating the importance of formulation studies in drug development (Lori Burton et al., 2012).